Cas no 6339-77-1 (2-hexadecyliminobutanedioic Acid)

2-hexadecyliminobutanedioic Acid structure
6339-77-1 structure
Product Name:2-hexadecyliminobutanedioic Acid
CAS No:6339-77-1
MF:C20H37NO4
MW:355.512086629868
CID:1651403
PubChem ID:238841
Update Time:2025-04-21

2-hexadecyliminobutanedioic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-hexadecyliminobutanedioic Acid
    • NSC-43393
    • A837417
    • NSC43393
    • 6339-77-1
    • Inchi: 1S/C20H37NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-18(20(24)25)17-19(22)23/h2-17H2,1H3,(H,22,23)(H,24,25)/b21-18+
    • InChI Key: GHDFDXXVEMEIQG-DYTRJAOYSA-N
    • SMILES: OC(/C(/CC(=O)O)=N/CCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 355.27241
  • Monoisotopic Mass: 355.272259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87
  • XLogP3: 7.2

Experimental Properties

  • Density: 1.02
  • Boiling Point: 511.1°C at 760 mmHg
  • Flash Point: 262.9°C
  • Refractive Index: 1.493
  • PSA: 86.96
  • LogP: 5.46800
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